Cas no 172822-29-6 (ent-Aprepitant)

• Product Name: ent-Aprepitant
• CAS No: 172822-29-6
• MF: C₂₃H₂₁F₇N₄O₃
• MW: 534.426669836044
• CID: 836187
• PubChem ID: 135934925
• Update Time: 2025-04-19

ent-Aprepitant Chemical and Physical Properties

Names and Identifiers

• Aprepitant S,R,S isomer
• ent-Aprepitant
• 5-[[(2S,3R)-2-[(1S)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl]-1,2-dihydro-1,2,4-triazol-3-one
• Aprepitant-MK-0869
• Emend
• MK0869
• 3-[[(2S,3R)-2-[(1S)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholino]methyl]-1H-1,2,4-triazol-5(4H)-one
• Aprepitant B
• Aprepitant Impurity 4
• Aprepitant EP Impurity D
• Aprepitant Related CoMpound B
• [2S-[2α(R*),3α]]-5-[[2-[1-[3,5-Bis(trifluoroMethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-Morpholinyl]Me
• 5-[[(2S,3R)-2-[(1S)-1-[3,5-Bis(trifluoroMethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-Morpholinyl]Methyl]-1,2-dihydro-3H-1,2,4-triazol-3-one
• Aprepitant Related Compound B (10 mg) (3-[[(2S,3R)-2-[(S)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholino]methyl]-1H-1,2,4-triazol-5(4H)-one)
• 3-[[(2S,3R)-2-[(S)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholino]methyl]-1H-1,2,4-triazol-5(4H)-one ((S,R,S)-Aprepitant)
• CV944ASG28
• 172822-29-6
• 3-[[(2S,3R)-2-[(1S)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl]-1,4-dihydro-1,2,4-triazol-5-one
• 3H-1,2,4-Triazol-3-one, 5-(((2S,3R)-2-((1S)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)-4-morpholinyl)methyl)-1,2-dihydro-
• APREPITANT, (-)-
• DTXSID40571744
• ATALOFNDEOCMKK-KNMUDHKVSA-N
• 5-(((2S,3R)-2-((1S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)-4-morpholinyl)methyl)-1,2-dihydro-3H-1,2,4-triazol-3-one
• UNII-CV944ASG28
• 5-(((2S,3R)-2-((S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)morpholino)methyl)-1,2-dihydro-3H-1,2,4-triazol-3-one
• AKOS025149369
• 5-{[(2S,3R)-2-{(1S)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy}-3-(4-fluorophenyl)morpholin-4-yl]methyl}-1,2-dihydro-3H-1,2,4-triazol-3-one

• Inchi： 1S/C23H21F7N4O3/c1-12(14-8-15(22(25,26)27)10-16(9-14)23(28,29)30)37-20-19(13-2-4-17(24)5-3-13)34(6-7-36-20)11-18-31-21(35)33-32-18/h2-5,8-10,12,19-20H,6-7,11H2,1H3,(H2,31,32,33,35)/t12-,19+,20-/m0/s1
• InChI Key： ATALOFNDEOCMKK-KNMUDHKVSA-N
• SMILES： FC1C=CC(=CC=1)[C@@H]1[C@H](O[C@@H](C)C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)OCCN1CC1=NNC(N1)=O

Computed Properties

• Exact Mass: 534.15000
• Monoisotopic Mass: 534.15018768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: NA
• Solubility: Insuluble (1.1E-4 g/L) (25 ºC),
• PSA: 83.50000
• LogP: 5.30230

ent-Aprepitant Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： CAUT